Cas no 1261602-99-6 (3-Fluoronaphthalene-2-acetonitrile)

• Product Name: 3-Fluoronaphthalene-2-acetonitrile
• CAS No: 1261602-99-6
• MF: C₁₂H₈FN
• MW: 185.197026252747
• CID: 4936108
• Update Time: 2025-05-25

3-Fluoronaphthalene-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoronaphthalene-2-acetonitrile

• Inchi： 1S/C12H8FN/c13-12-8-10-4-2-1-3-9(10)7-11(12)5-6-14/h1-4,7-8H,5H2
• InChI Key： GNXQGHPJMOEGHW-UHFFFAOYSA-N
• SMILES： FC1=CC2C=CC=CC=2C=C1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8

Additional information on 3-Fluoronaphthalene-2-acetonitrile

Research Briefing on 3-Fluoronaphthalene-2-acetonitrile (CAS: 1261602-99-6) in Chemical Biology and Pharmaceutical Applications

3-Fluoronaphthalene-2-acetonitrile (CAS: 1261602-99-6) is a fluorinated naphthalene derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. The presence of the fluorine atom and the nitrile group in its structure enhances its reactivity and binding affinity, making it a valuable scaffold for drug discovery.

Recent studies have highlighted the role of 3-Fluoronaphthalene-2-acetonitrile in the design of novel kinase inhibitors targeting cancer-related pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent and selective inhibitors of the epidermal growth factor receptor (EGFR), a well-known target in non-small cell lung cancer (NSCLC). The study reported that derivatives of this compound exhibited improved pharmacokinetic properties and reduced off-target effects compared to earlier generations of EGFR inhibitors.

In addition to its applications in oncology, 3-Fluoronaphthalene-2-acetonitrile has also been explored in the context of neurodegenerative diseases. A 2022 paper in ACS Chemical Neuroscience described its use as a precursor for the development of compounds targeting tau protein aggregation, a hallmark of Alzheimer's disease. The researchers found that fluorinated naphthalene derivatives could effectively disrupt tau fibril formation, offering a potential therapeutic strategy for this debilitating condition.

The synthetic routes to 3-Fluoronaphthalene-2-acetonitrile have also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, utilizing palladium-catalyzed cross-coupling reactions. This advancement is expected to facilitate its broader adoption in industrial-scale pharmaceutical manufacturing.

Despite its promising applications, challenges remain in the clinical translation of 3-Fluoronaphthalene-2-acetonitrile-based therapeutics. Issues such as metabolic stability and potential toxicity need to be addressed through further structural optimization and preclinical studies. Nevertheless, the compound's unique chemical properties and demonstrated biological activities make it a compelling candidate for future drug development efforts.

In conclusion, 3-Fluoronaphthalene-2-acetonitrile (CAS: 1261602-99-6) represents a valuable building block in modern medicinal chemistry, with applications spanning oncology, neurodegenerative diseases, and beyond. Continued research into its derivatives and mechanisms of action is likely to yield new therapeutic opportunities in the coming years.